Cas no 87865-83-6 (Uridine, 2'-O-(tetrahydro-2-furanyl)-, (S)-)

Uridine, 2'-O-(tetrahydro-2-furanyl)-, (S)- structure
87865-83-6 structure
Product Name:Uridine, 2'-O-(tetrahydro-2-furanyl)-, (S)-
CAS No:87865-83-6
MF:C13H18N2O7
MW:314.291224002838
CID:651357
PubChem ID:71411939
Update Time:2025-04-19

Uridine, 2'-O-(tetrahydro-2-furanyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Uridine, 2'-O-(tetrahydro-2-furanyl)-, (S)-
    • 1-[(2S,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-(oxolan-2-yloxy)oxolan-2-yl]pyrimidine-2,4-dione
    • 87865-83-6
    • 1-[2-O-(Oxolan-2-yl)-alpha-D-ribofuranosyl]pyrimidine-2,4(1H,3H)-dione
    • DTXSID60831514
    • Inchi: 1S/C13H18N2O7/c16-6-7-10(18)11(22-9-2-1-5-20-9)12(21-7)15-4-3-8(17)14-13(15)19/h3-4,7,9-12,16,18H,1-2,5-6H2,(H,14,17,19)/t7-,9?,10-,11-,12+/m1/s1
    • InChI Key: PJDAGRJPHRLUFB-RPHONSGNSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@H]1N1C=CC(NC1=O)=O)OC1CCCO1)O

Computed Properties

  • Exact Mass: 314.11140092g/mol
  • Monoisotopic Mass: 314.11140092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 118Ų
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